![molecular formula C16H20N4 B2701976 4-(6-(Azepan-1-yl)pyridazin-3-yl)aniline CAS No. 1216128-43-6](/img/structure/B2701976.png)
4-(6-(Azepan-1-yl)pyridazin-3-yl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(6-(Azepan-1-yl)pyridazin-3-yl)aniline is a useful research compound. Its molecular formula is C16H20N4 and its molecular weight is 268.364. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
A series of pyridazinone derivatives, including those related to the core structure of 4-(6-(Azepan-1-yl)pyridazin-3-yl)aniline, have been synthesized and tested for antimicrobial activity. These compounds exhibit significant potential against a variety of microorganisms, highlighting their relevance in the development of new antimicrobial agents (El-Mariah, Hosny, & Deeb, 2006).
Drug Discovery and Scaffold Development
The scaffold of this compound offers a versatile foundation for the development of drug candidates. Research has shown that derivatives of pyridazinones can be used to create compounds with a range of biological activities, making them valuable in the drug discovery process (Pattison, Sandford, Yufit, Howard, & Christopher, 2009).
Enantioselective Synthesis
The structural framework of this compound allows for applications in enantioselective synthesis. This process is crucial in the pharmaceutical industry, where the creation of chirally pure compounds can significantly impact the efficacy and safety of medications. Techniques involving palladium-catalyzed C–H arylation have been explored to functionalize molecules similar to this compound, demonstrating the compound's potential in producing enantiomerically enriched products (Jain, Verma, Xia, & Yu, 2016).
Material Science Applications
Beyond pharmaceuticals, the oxidative polymerization of aniline derivatives, including structures akin to this compound, has been investigated for applications in material science. The formation of nano/micro self-assembled hollow spheres through this process opens new avenues for the development of innovative materials with potential uses in nanotechnology and electronics (Venancio, Wang, MacDiarmid, & MacDiarmid, 2006).
Properties
IUPAC Name |
4-[6-(azepan-1-yl)pyridazin-3-yl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4/c17-14-7-5-13(6-8-14)15-9-10-16(19-18-15)20-11-3-1-2-4-12-20/h5-10H,1-4,11-12,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJEPZUZSSHISME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.